Cas no 2131-63-7 (3-Carboxyphenyl isothiocyanate)

3-Carboxyphenyl isothiocyanate is a versatile organic compound featuring both an isothiocyanate (–N=C=S) group and a carboxyl (–COOH) functional group. This bifunctional reactivity makes it valuable in synthetic chemistry, particularly for conjugation reactions with amines or thiols to form thiourea or thiazolidine derivatives. The carboxyl group enhances solubility in polar solvents and allows further derivatization, such as esterification or amidation. It is commonly employed in peptide modification, bioconjugation, and the synthesis of heterocyclic compounds. The compound’s stability under controlled conditions and precise reactivity profile make it a useful reagent in pharmaceutical and materials research. Proper handling is advised due to its potential lachrymatory effects.
3-Carboxyphenyl isothiocyanate structure
2131-63-7 structure
Product Name:3-Carboxyphenyl isothiocyanate
CAS No:2131-63-7
MF:C8H5NO2S
MW:179.195800542831
MDL:MFCD00041367
CID:84135
PubChem ID:75046
Update Time:2025-05-22

3-Carboxyphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 3-Carboxyphenyl isothiocyanate
    • 3-Isothiocyanatobenzoic acid
    • 3-Carboxy-phenylisothiocyanat
    • 3-Isothiocyanato-benzoesaeure
    • 3-isothiocyanato-benzoic acid
    • 3-Thiocarbonylamino-benzoesaeure
    • Benzoic acid,3-isothiocyanato
    • m-carboxyphenyl isothiocyanate
    • Benzoic acid, 3-isothiocyanato-
    • SCHEMBL687302
    • J-013989
    • BB 0240810
    • AS-60365
    • DTXSID00175580
    • NSC 53162
    • N-TRITYLGLYCINEMETHYLESTER
    • NSC53162
    • EN300-7373334
    • 3-Isothiocyanatobenzoic acid #
    • AKOS002657883
    • Benzoic acid,3-isothiocyanato-
    • NSC-53162
    • FT-0615933
    • 2131-63-7
    • MFCD00041367
    • G77579
    • STK502216
    • 3-Carboxyphenylisothiocyanate
    • DTXCID8098071
    • DB-045544
    • ALBB-000195
    • MDL： MFCD00041367
    • Inchi： 1S/C8H5NO2S/c10-8(11)6-2-1-3-7(4-6)9-5-12/h1-4H,(H,10,11)
    • InChI Key： PJRBPKOOGLKPFB-UHFFFAOYSA-N
    • SMILES： S=C=NC1=CC=CC(C(=O)O)=C1
    • BRN： 2209003

Computed Properties

  • Exact Mass: 179.00400
  • Monoisotopic Mass: 179.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 81.8A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3522 (rough estimate)
  • Melting Point: 165 °C
  • Boiling Point: 381.2°Cat760mmHg
  • Flash Point: 184.4°C
  • Refractive Index: 1.6370 (estimate)
  • PSA: 81.75000
  • LogP: 2.11910
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

3-Carboxyphenyl isothiocyanate Security Information

  • Hazardous Material transportation number：2811
  • Hazard Category Code： 20/22-36/37/38
  • Safety Instruction： S26-S36/37/39
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/22; R36/37/38
  • HazardClass：6.1
  • PackingGroup：III

3-Carboxyphenyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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